Cas no 1142202-27-4 (Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate)

• Product Name: Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate
• CAS No: 1142202-27-4
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 1202312
• PubChem ID: 25220575
• Update Time: 2025-06-09

Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-[(2e)-2-(hydroxyimino)-1,1-dimethylethyl]-glycinate
• STK505871
• 1142202-27-4
• Ethyl 2-((1-(hydroxyimino)-2-methylpropan-2-yl)amino)acetate
• AKOS005172327
• A926210
• Ethyl2-((1-(hydroxyimino)-2-methylpropan-2-yl)amino)acetate
• ethyl N-[(1E)-1-(hydroxyimino)-2-methylpropan-2-yl]glycinate
• ethyl N-[(2E)-2-(hydroxyimino)-1,1-dimethylethyl]glycinate
• ethyl 2-[[(1E)-1-hydroxyimino-2-methylpropan-2-yl]amino]acetate
• Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate

• MDL： MFCD00459809
• Inchi： 1S/C8H16N2O3/c1-4-13-7(11)5-9-8(2,3)6-10-12/h6,9,12H,4-5H2,1-3H3/b10-6+
• InChI Key： TUILDKIVQAROHZ-UXBLZVDNSA-N
• SMILES： O(CC)C(CNC(/C=N/O)(C)C)=O

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.9Ų

Additional information on Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate

Comprehensive Overview of Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate (CAS No. 1142202-27-4)

Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate (CAS No. 1142202-27-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique hydroxyimino and glycinate functional groups, has garnered attention for its potential in drug development and chemical synthesis. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and prodrugs.

The structural features of Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate make it a versatile intermediate. The presence of the ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in various synthetic protocols. Meanwhile, the hydroxyimino group offers reactivity that can be harnessed for further chemical modifications, making it valuable for combinatorial chemistry and high-throughput screening.

In recent years, the demand for CAS No. 1142202-27-4 has risen due to its relevance in green chemistry initiatives. Scientists are investigating its potential as a biodegradable alternative in synthetic pathways, aligning with global trends toward sustainable practices. This aligns with frequent search queries such as "eco-friendly chemical intermediates" and "sustainable synthesis routes," reflecting growing environmental consciousness among researchers.

Another area of interest is the compound's application in peptide mimetics. The glycinate backbone mimics natural amino acids, enabling its use in designing peptidomimetics for therapeutic targets. Searches like "peptide-based drug discovery" and "non-natural amino acid derivatives" highlight the relevance of this topic in academic and industrial settings.

From a technical perspective, Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate exhibits stability under standard laboratory conditions, though precautions for moisture-sensitive reactions are recommended. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity verification, addressing common user questions like "how to analyze CAS 1142202-27-4" or "quality control methods for specialty chemicals."

The compound's synthesis typically involves condensation reactions between hydroxylamine derivatives and ethyl glyoxylate, followed by purification steps. Optimization of this process is a frequent subject in patent literature, resonating with search trends around "efficient synthetic routes for complex esters" and "scale-up strategies for fine chemicals."

In conclusion, Ethyl N-(2E)-2-(Hydroxyimino)-1,1-dimethylethyl-glycinate (CAS No. 1142202-27-4) represents a compelling case study at the intersection of medicinal chemistry and sustainable synthesis. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in scientific discourse.